Cas no 50892-55-2 (1,3,5-Triazine-2(1H)-thione, 4-amino-6-(dimethylamino)-)

1,3,5-Triazine-2(1H)-thione, 4-amino-6-(dimethylamino)- Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 4-amino-6-(dimethylamino)-
• 2-amino-6-(dimethylamino)-1H-1,3,5-triazine-4-thione
• 50892-55-2
• 4-Amino-6-(dimethylamino)-1,3,5-triazine-2(5H)-thione
• DTXSID90565996

• InChIKey： NQTJDPDSGFPLNV-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9N5S/c1-10(2)4-7-3(6)8-5(11)9-4/h1-2H3,(H3,6,7,8,9,11)
• SMILES： CN(C)C1=NC(=S)N=C(N1)N

Computed Properties

• Exact Mass: 171.05807
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.05786648g/mol
• Heavy Atom Count: 11
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 66.01